Cas no 1934536-12-5 (3-(2-chlorothiophen-3-yl)butan-2-ol)

• Product Name: 3-(2-chlorothiophen-3-yl)butan-2-ol
• CAS No: 1934536-12-5
• MF: C₈H₁₁ClOS
• MW: 190.690340280533
• CID: 5565748
• PubChem ID: 130632241
• Update Time: 2025-08-05

3-(2-chlorothiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneethanol, 2-chloro-α,β-dimethyl-
• 3-(2-chlorothiophen-3-yl)butan-2-ol

• Inchi： 1S/C8H11ClOS/c1-5(6(2)10)7-3-4-11-8(7)9/h3-6,10H,1-2H3
• InChI Key： FHVCWUANRGDURG-UHFFFAOYSA-N
• SMILES： C(C1C=CSC=1Cl)(C)C(O)C

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±25.0 °C(Predicted)
• pka: 14.70±0.20(Predicted)

Additional information on 3-(2-chlorothiophen-3-yl)butan-2-ol

Professional Introduction to 3-(2-chlorothiophen-3-yl)butan-2-ol (CAS No. 1934536-12-5)

3-(2-chlorothiophen-3-yl)butan-2-ol, with the CAS number 1934536-12-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chlorothiophene moiety linked to a butan-2-ol backbone, has garnered attention due to its potential applications in drug development and material science. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of complex organic molecules, particularly those involving heterocyclic systems.

The chlorothiophen-3-yl substituent in 3-(2-chlorothiophen-3-yl)butan-2-ol plays a crucial role in its chemical reactivity. Thiophene derivatives are well-documented for their involvement in various biological processes and have been extensively studied for their pharmacological properties. The presence of a chlorine atom at the 2-position of the thiophene ring enhances electrophilic substitution reactions, making this compound a versatile building block for further functionalization. This characteristic is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from thiophene-based scaffolds. The compound 3-(2-chlorothiophen-3-yl)butan-2-ol has been explored in several research studies for its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have investigated its use in the preparation of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the hydroxyl and chloro functionalities provides multiple sites for chemical modification, allowing for the creation of diverse derivatives with tailored pharmacological properties.

The butan-2-ol moiety in the structure of 3-(2-chlorothiophen-3-yl)butan-2-ol contributes to its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. This group is commonly found in many pharmacologically active compounds and serves as a key pharmacophore in drug design. The flexibility offered by the butyl chain can influence the compound's interaction with biological targets, potentially enhancing its efficacy and reducing side effects.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-(2-chlorothiophen-3-yl)butan-2-ol. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chlorothiophene moiety with high selectivity and yield. These improvements have not only facilitated academic research but also hold promise for industrial applications, particularly in the pharmaceutical sector where cost-effective synthesis is crucial.

The compound's potential extends beyond pharmaceuticals into materials science. Thiophene derivatives are known for their electronic properties, making them suitable candidates for organic semiconductors and conductive polymers. The structural features of 3-(2-chlorothiophen-3-yl)butan-2-ol could be exploited to develop novel materials with applications in optoelectronics and energy storage devices. The chlorine atom's ability to participate in π-stacking interactions may also enhance molecular ordering in solid-state materials, improving their performance.

In conclusion, 3-(2-chlorothiophen-3-yb-butan--ol (CAS No. 1934536--12--5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, including the chlorothiophen--yl substituent and the butan--2--ol backbone, make it a valuable intermediate for synthetic chemistry. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a building block for innovative chemical solutions.